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Cat. No.: B086831 Get Quote

A Technical Guide to trans-4-
(Hydroxymethyl)cyclohexanecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of trans-4-
(Hydroxymethyl)cyclohexanecarboxylic acid, a bifunctional molecule with applications as a

versatile building block in organic synthesis, particularly in the development of novel

pharmaceuticals and materials. This guide details its physicochemical properties, experimental

protocols for its synthesis and characterization, and essential safety information.

Physicochemical Properties
trans-4-(Hydroxymethyl)cyclohexanecarboxylic acid is a white crystalline solid at room

temperature. Its key properties are summarized in the table below, providing a quick reference

for laboratory use.
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Property Value Reference

Molecular Formula C8H14O3 [1][2][3][4]

Molecular Weight 158.19 g/mol [1][3]

CAS Number 66185-74-8 [2]

Melting Point 141 °C [2]

Boiling Point 316.6 ± 15.0 °C (Predicted) [2]

Density 1.152 ± 0.06 g/cm³ (Predicted) [2]

Physical Form Powder to crystal [2]

Solubility Soluble in Methanol [2]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of trans-4-
(Hydroxymethyl)cyclohexanecarboxylic acid are crucial for its application in research and

development.

Synthesis Protocol: Catalytic Hydrogenation of 4-
Carboxybenzaldehyde
A common route to synthesize trans-4-(Hydroxymethyl)cyclohexanecarboxylic acid
involves the catalytic hydrogenation of a suitable aromatic precursor, such as 4-

carboxybenzaldehyde. This method reduces both the aromatic ring and the aldehyde group.

Reaction Setup: A high-pressure stainless steel autoclave with a polytetrafluoroethylene

(PTFE) liner is charged with 4-carboxybenzaldehyde (1 equivalent) and a suitable catalyst,

such as 5% Rhodium on alumina (Rh/Al2O3), typically at a 5-10% weight ratio to the starting

material.

Solvent Addition: A solvent such as methanol or water is added to dissolve or suspend the

starting material.
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Hydrogenation: The autoclave is sealed, purged with nitrogen, and then pressurized with

hydrogen gas to approximately 10-15 bar. The reaction mixture is heated to 80-120°C and

stirred vigorously for 12-24 hours.

Work-up: After cooling, the autoclave is depressurized. The catalyst is removed by filtration

through a pad of celite. The filtrate is concentrated under reduced pressure to yield the crude

product.

Purification: The crude product, a mixture of cis and trans isomers, can be purified by

recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to isolate the

desired trans isomer.
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Synthesis Workflow

Reaction Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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